Cas no 84800-04-4 (1,2-Cyclohexanedicarboxylicacid, 4,5-dibromo-, (1R,2S,4S,5S)-rel- (9CI))

• Product Name: 1,2-Cyclohexanedicarboxylicacid, 4,5-dibromo-, (1R,2S,4S,5S)-rel- (9CI)
• CAS No: 84800-04-4
• MF: C₈H₁₀Br₂O₄
• MW: 329.970601558685
• CID: 733517
• Update Time: 2024-01-31

1,2-Cyclohexanedicarboxylicacid, 4,5-dibromo-, (1R,2S,4S,5S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylicacid, 4,5-dibromo-, (1R,2S,4S,5S)-rel- (9CI)
• 4,5-dibromocyclohexane-1,2-dicarboxylic acid

• Inchi： 1S/C8H10Br2O4/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10/h3-6H,1-2H2,(H,11,12)(H,13,14)
• InChI Key： XXADRWGJEKUZPR-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(Br)C(Br)CC1C(O)=O

Computed Properties

• Exact Mass: 329.893
• Monoisotopic Mass: 327.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 2.066
• Boiling Point: 483.4°Cat760mmHg
• Flash Point: 246.1°C
• Refractive Index: 1.611